![molecular formula C9H6BrClO B1447966 4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one CAS No. 1260017-94-4](/img/structure/B1447966.png)
4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one
Overview
Description
“4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one” is a chemical compound with the CAS RN®: 1260017-94-4 . It is manufactured by Angene International Limited .
Molecular Structure Analysis
The molecular structure of “4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one” can be represented by the formula C9H6BrClO . This indicates that the compound contains nine carbon atoms, six hydrogen atoms, one bromine atom, one chlorine atom, and one oxygen atom .Scientific Research Applications
Pharmaceutical Research: Synthesis of Imidazole Derivatives
Imidazole derivatives are known for their wide range of pharmacological activities. The compound 4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one can serve as a precursor in the synthesis of imidazole-containing compounds, which have shown various biological activities such as antibacterial, antifungal, and antiviral properties .
Catalysis: Synthesis of Heterocyclic Compounds
This compound can act as an intermediate in catalytic processes to synthesize various heterocyclic compounds. These compounds are crucial in developing new drugs and materials with specific desired properties .
Mechanism of Action
Target of Action
Similar compounds have been used to prepare derivatives that act as antagonists for the trpv1 receptor, a key player in pain perception . They have also been used in the synthesis of compounds that inhibit KDR kinase, an enzyme involved in angiogenesis .
Mode of Action
Based on its potential use in the synthesis of trpv1 antagonists and kdr kinase inhibitors , it can be inferred that it may interact with these targets to exert its effects.
Biochemical Pathways
If it indeed acts on the trpv1 receptor and kdr kinase, it could potentially influence pain perception and angiogenesis pathways, respectively .
Result of Action
If it acts as a trpv1 antagonist, it could potentially reduce pain perception . If it acts as a KDR kinase inhibitor, it could potentially inhibit angiogenesis .
properties
IUPAC Name |
4-bromo-6-chloro-2,3-dihydroinden-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrClO/c10-8-4-5(11)3-7-6(8)1-2-9(7)12/h3-4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCCKBUGGMIUBNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)C2=C1C(=CC(=C2)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one | |
CAS RN |
1260017-94-4 | |
Record name | 4-bromo-6-chloro-2,3-dihydro-1H-inden-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.